Mesoporous polymeric catalysts synthesized from self-assembled organic nanotubes as templates†

Journal of Materials Chemistry Pub Date: 2010-04-19 DOI: 10.1039/C000534G

Abstract

Mesoporous polymeric resins with cylindrical pores of 30 nm diameters are prepared by using self-assembled nanotubes as templates: the tubes are formed from association of a diamide compound in difunctional monomers; the monomer is polymerized and the tubes are leached out of the polymer matrix. Functionalization of the resin by basic treatment affords a polymeric solid catalyst.

Graphical abstract: Mesoporous polymeric catalysts synthesized from self-assembled organic nanotubes as templates
Mesoporous polymeric catalysts synthesized from self-assembled organic nanotubes as templates†
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